Cas no 2248387-87-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate
• CAS No: 2248387-87-1
• MF: C₁₇H₁₀N₄O₅
• MW: 350.285103321075
• CID: 5940523
• PubChem ID: 165724904
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248387-87-1
• EN300-6519675
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate

• Inchi： 1S/C17H10N4O5/c22-14-11-6-1-2-7-12(11)15(23)21(14)26-16(24)10-5-3-4-9(8-10)13-18-17(25)20-19-13/h1-8H,(H2,18,19,20,25)
• InChI Key： MUEGMFQKDYIWPB-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(C2=NNC(N2)=O)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.06511943g/mol
• Monoisotopic Mass: 350.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate (CAS No. 2248387-87-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate, identified by its CAS No. 2248387-87-1, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the isoindole-1,3-dione and 1,2,4-triazol-5-one moieties, make it a promising candidate for applications in drug development and specialty chemicals. This article delves into its properties, synthesis, and potential applications, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about CAS No. 2248387-87-1 revolves around its synthesis. The compound is typically synthesized through a multi-step process involving the condensation of 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole derivatives. Researchers often explore its reactivity under various conditions, such as catalytic hydrogenation or photochemical reactions, to optimize yield and purity. The growing interest in green chemistry has also led to investigations into eco-friendly synthesis routes, aligning with global sustainability trends.

In the context of pharmaceutical applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate has shown potential as a scaffold for designing novel enzyme inhibitors. Its triazole and phthalimide groups are known to interact with biological targets, making it a subject of interest in drug discovery programs. Recent studies highlight its role in modulating inflammatory pathways, which aligns with the rising demand for anti-inflammatory agents in treating chronic diseases. This connection to precision medicine and personalized therapeutics has further amplified its relevance in academic and industrial research.

Beyond pharmaceuticals, the compound's utility extends to advanced materials. Its aromatic and heterocyclic structure contributes to thermal stability and electronic properties, making it a candidate for organic electronics and polymeric materials. For instance, its incorporation into photovoltaic devices or sensors has been explored, addressing the surge in demand for renewable energy technologies. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and coordination chemistry, topics frequently searched by materials scientists.

From a regulatory perspective, CAS No. 2248387-87-1 is not classified under restricted categories, ensuring its accessibility for research purposes. However, researchers are advised to adhere to Good Laboratory Practices (GLP) and safety protocols when handling this compound. The absence of hazardous classifications has facilitated its adoption in diverse experimental settings, from academic labs to industrial R&D facilities.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate represents a versatile compound with broad applicability. Its integration into cutting-edge research areas, coupled with its structural uniqueness, positions it as a valuable asset in both scientific and industrial domains. As interest in heterocyclic chemistry and functional materials continues to grow, this compound is poised to play a pivotal role in shaping future innovations.